Cas no 2197448-77-2 (N-[2-(4,4-Difluoro-1,3-dihydroisoquinolin-2-yl)-2-oxoethyl]-N-methylprop-2-enamide)

• Product Name: N-[2-(4,4-Difluoro-1,3-dihydroisoquinolin-2-yl)-2-oxoethyl]-N-methylprop-2-enamide
• CAS No: 2197448-77-2
• MF: C₁₅H₁₆F₂N₂O₂
• MW: 294.296550750732
• CID: 5409926
• PubChem ID: 145907826
• Update Time: 2025-05-19

N-[2-(4,4-Difluoro-1,3-dihydroisoquinolin-2-yl)-2-oxoethyl]-N-methylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(4,4-Difluoro-3,4-dihydro-2(1H)-isoquinolinyl)-2-oxoethyl]-N-methyl-2-propenamide
• N-[2-(4,4-difluoro-1,2,3,4-tetrahydroisoquinolin-2-yl)-2-oxoethyl]-N-methylprop-2-enamide
• N-[2-(4,4-Difluoro-1,3-dihydroisoquinolin-2-yl)-2-oxoethyl]-N-methylprop-2-enamide
• EN300-26594459
• Z2708247434
• 2197448-77-2

• Inchi： 1S/C15H16F2N2O2/c1-3-13(20)18(2)9-14(21)19-8-11-6-4-5-7-12(11)15(16,17)10-19/h3-7H,1,8-10H2,2H3
• InChI Key： HPGMUKLVZIOCFP-UHFFFAOYSA-N
• SMILES： FC1(C2C=CC=CC=2CN(C(CN(C(C=C)=O)C)=O)C1)F

Computed Properties

• Exact Mass: 294.11798408g/mol
• Monoisotopic Mass: 294.11798408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 468.5±45.0 °C(Predicted)
• pka: -1.09±0.70(Predicted)

Additional information on N-[2-(4,4-Difluoro-1,3-dihydroisoquinolin-2-yl)-2-oxoethyl]-N-methylprop-2-enamide

Introduction to N-[2-(4,4-Difluoro-1,3-dihydroisoquinolin-2-yl)-2-oxoethyl]-N-methylprop-2-enamide (CAS No. 2197448-77-2)

N-[2-(4,4-Difluoro-1,3-dihydroisoquinolin-2-yl)-2-oxoethyl]-N-methylprop-2-enamide (CAS No. 2197448-77-2) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, holds promise for various applications in drug development and therapeutic research.

The molecular framework of this compound incorporates several key functional groups that contribute to its unique chemical properties and biological activities. The presence of a 4,4-Difluoro-1,3-dihydroisoquinolin-2-yl moiety introduces fluorine atoms, which are well-known for their ability to enhance metabolic stability and binding affinity in drug molecules. Additionally, the 2-oxoethyl and N-methylprop-2-enamide segments contribute to the compound's reactivity and potential interactions with biological targets.

In recent years, there has been a growing interest in isoquinoline derivatives due to their diverse pharmacological profiles. Isoquinoline-based compounds have been extensively studied for their potential applications in treating neurological disorders, cancer, and infectious diseases. The specific modification of the isoquinoline scaffold in N-[2-(4,4-Difluoro-1,3-dihydroisoquinolin-2-yl)-2-oxoethyl]-N-methylprop-2-enamide enhances its pharmacological relevance by introducing additional functional groups that can modulate its biological activity.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, are employed to construct the complex molecular architecture efficiently. These synthetic strategies ensure high yield and purity, which are crucial for subsequent pharmacological evaluations.

One of the most compelling aspects of N-[2-(4,4-Difluoro-1,3-dihydroisoquinolin-2-yl)-2-oxoethyl]-N-methylprop-2-enamide is its potential as a lead compound for drug discovery. Preclinical studies have demonstrated that derivatives of this class exhibit promising activities against various disease targets. For instance, research indicates that isoquinoline derivatives can interact with enzymes and receptors involved in cancer cell proliferation and apoptosis. The fluorinated isoquinoline moiety is particularly noteworthy for its ability to enhance binding affinity and reduce metabolic degradation.

The incorporation of the 4,4-Difluoro group into the isoquinoline scaffold is a strategic design choice that leverages the unique properties of fluorine atoms. Fluorine atoms can influence electronic distribution in molecules, leading to improved pharmacokinetic profiles. This modification has been widely adopted in modern drug design due to its ability to enhance drug efficacy and reduce off-target effects.

Epidemiological studies have also highlighted the importance of fluorinated compounds in therapeutic applications. Compounds containing fluorine atoms often exhibit superior pharmacological properties compared to their non-fluorinated counterparts. This trend has driven significant research efforts into developing new fluorinated pharmaceuticals, with N-[2-(4,4-Difluoro-1,3-dihydroisoquinolin-2-yl)-2-oxoethyl]-N-methylprop-2-enamide being a notable example.

The biological activity of this compound has been explored through various in vitro and in vivo assays. Preliminary results suggest that it exhibits inhibitory effects on key enzymes implicated in disease pathways. These findings are particularly exciting for researchers working on developing novel therapeutics for neurological disorders and cancer. The ability of this compound to modulate enzyme activity without significant toxicity makes it an attractive candidate for further development.

The structural diversity of N-[2-(4,4-Difluoro-1,3-dihydroisoquinolin-2-yl)-2-oxoethyl]-N-methylprop-2-enamide also allows for extensive derivatization, enabling researchers to fine-tune its pharmacological properties. By modifying different functional groups within the molecule, scientists can explore a wide range of biological activities and optimize drug-like characteristics such as solubility, bioavailability, and metabolic stability.

In conclusion, N-[2-(4,4-Difluoro-1,3-dihydroisoquinolin-2-yl)-2-oxyethyle]-N-methylpropenamid (CAS No. 119744877) represents a significant advancement in pharmaceutical chemistry. Its unique molecular structure and promising biological activities make it a valuable asset in drug discovery efforts aimed at treating various diseases. Continued research into this compound will likely uncover new therapeutic applications and contribute to the development of next-generation pharmaceuticals.